Cas no 1283108-43-9 (4,7-dimethyl-2-(piperidin-4-yloxy)-1,3-benzothiazole)

• Product Name: 4,7-dimethyl-2-(piperidin-4-yloxy)-1,3-benzothiazole
• CAS No: 1283108-43-9
• MF: C₁₄H₁₈N₂OS
• MW: 262.370522022247
• MDL: MFCD21091768
• CID: 5217055
• PubChem ID: 52903648
• Update Time: 2025-10-30

4,7-dimethyl-2-(piperidin-4-yloxy)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 4,7-dimethyl-2-(piperidin-4-yloxy)-1,3-benzothiazole
• Benzothiazole, 4,7-dimethyl-2-(4-piperidinyloxy)-

• MDL： MFCD21091768
• Inchi： 1S/C14H18N2OS/c1-9-3-4-10(2)13-12(9)16-14(18-13)17-11-5-7-15-8-6-11/h3-4,11,15H,5-8H2,1-2H3
• InChI Key： WVYIBKHGYQUFHK-UHFFFAOYSA-N
• SMILES： S1C2C(C)=CC=C(C)C=2N=C1OC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 283
• XLogP3: 3.5
• Topological Polar Surface Area: 62.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4,7-dimethyl-2-(piperidin-4-yloxy)-1,3-benzothiazole

4,7-Dimethyl-2-(Piperidin-4-Yloxy)-1,3-Benzothiazole: A Versatile Compound in Pharmaceutical and Biomedical Research

4,7-Dimethyl-2-(piperidin-4-yloxy)-1,3-benzothiazole is a structurally unique compound with a molecular formula of C₁₆H₂₀N₂O₂S and a molecular weight of 316.4 g/mol. This compound is characterized by its benzothiazole core, which is a heterocyclic ring system comprising a benzene ring fused to a thiazole ring. The 4,7-dimethyl substituents on the benzothiazole ring contribute to its hydrophobic properties, while the piperidin-4-yloxy group introduces a flexible, polar moiety that enhances molecular interactions with biological targets. The CAS number 1283108-43-9 uniquely identifies this compound in chemical databases, ensuring its traceability and standardization in research contexts.

Recent advances in medicinal chemistry have highlighted the potential of 4,7-dimethyl-3-(piperidin-4-yloxy)-1,3-benzothiazole as a scaffold for drug discovery. A 2024 study published in Journal of Medicinal Chemistry demonstrated its ability to modulate ion channels, particularly in the context of neurodegenerative diseases. The compound's interaction with voltage-gated potassium channels was found to inhibit excessive neuronal firing, offering therapeutic implications for conditions such as epilepsy and Parkinson's disease. This finding underscores the importance of structural modifications to the 1,3-benzothiazole core in optimizing pharmacological activity.

The piperidin-4-yloxy functional group plays a critical role in the compound's biological activity. This moiety is known to enhance membrane permeability and cellular uptake, as evidenced by a 2023 study in ACS Chemical Biology. Researchers observed that the piperidinyl chain facilitates the compound's interaction with lipid bilayers, enabling it to cross cell membranes more efficiently. This property is particularly valuable in the development of drugs targeting intracellular pathways, such as those involved in cancer cell proliferation.

Recent research has also explored the 4,7-dimethyl substituents' impact on the compound's pharmacokinetic profile. A 2024 paper in Drug Metabolism and Disposition reported that these groups significantly improve the compound's metabolic stability by reducing susceptibility to enzymatic degradation. This finding is crucial for extending the half-life of the compound in vivo, which is essential for maintaining therapeutic efficacy over extended periods.

The 1,3-benzothiazole ring system is a well-known pharmacophore in drug design due to its ability to form hydrogen bonds and π-π interactions with biological targets. A 2023 review in Drug Discovery Today highlighted the versatility of this ring structure in targeting G-protein-coupled receptors (GPCRs). The compound's ability to modulate GPCR activity was further supported by a 2024 study in Cell Chemical Biology, which demonstrated its potential as an antagonist for the serotonin receptor 5-HT_2A, a target implicated in mood disorders and schizophrenia.

In the field of antimicrobial research, the 4,7-dimethyl-2-(piperidin-4-yloxy)-1,3-benzothiazole compound has shown promise as a novel inhibitor of bacterial biofilm formation. A 2024 study published in Antimicrobial Agents and Chemotherapy reported that the compound disrupts quorum sensing mechanisms in Pseudomonas aeruginosa, a pathogen associated with chronic infections. This property makes it a potential candidate for the development of anti-biofilm agents, which are critical in combating multidrug-resistant bacterial strains.

The synthesis of 4,7-dimethyl-2-(piperidin-4-yloxy)-1,3-benzothiazole involves a multi-step process that includes the formation of the benzothiazole ring and the introduction of the piperidinyl group. A 2023 paper in Organic Letters described an efficient synthetic route using a nucleophilic substitution reaction to attach the piperidinyl moiety to the benzothiazole core. This method not only streamlines the synthesis but also allows for the incorporation of various functional groups, enabling the exploration of structure-activity relationships.

Computational studies have further elucidated the molecular interactions of 4,7-dimethyl-2-(piperidin-4-yloxy)-1,3-benzothiazole with biological targets. A 2024 study in Journal of Computational Chemistry used molecular docking simulations to predict the compound's binding affinity for the voltage-gated sodium channel Nav1.6, a target implicated in chronic pain conditions. These simulations revealed that the compound's flexible piperidinyl chain enables it to adopt multiple conformations, enhancing its ability to interact with the channel's binding site.

Despite its promising properties, the 4,7-dimethyl-2-(piperidin-4-yloxy)-1,3-benzothiazole compound faces challenges related to its solubility and bioavailability. A 2024 review in Pharmaceutical Research discussed strategies to overcome these limitations, including the use of prodrug approaches and nanoparticle formulations. These strategies aim to enhance the compound's aqueous solubility and ensure its effective delivery to target tissues, which is critical for its therapeutic application.

In conclusion, 4,7-dimethyl-2-(piperidin-4-yloxy)-1,3-benzothiazole represents a promising scaffold in pharmaceutical and biomedical research. Its unique structural features, including the 1,3-benzothiazole core and the piperidin-4-yloxy group, contribute to its diverse biological activities. Ongoing research continues to explore its potential in targeting neurodegenerative diseases, antimicrobial resistance, and other therapeutic areas, highlighting its significance as a versatile compound in drug discovery.